Cas no 1106537-69-2 (Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate)

• Product Name: Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate
• CAS No: 1106537-69-2
• MF: C₁₁H₁₀O₃S
• MW: 222.26
• CID: 5092695
• Update Time: 2025-10-28

Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C11H10O3S/c1-2-14-11(13)10-5-7-3-4-8(12)6-9(7)15-10/h3-6,12H,2H2,1H3
• InChI Key： SSMOMUAFNTUPTG-UHFFFAOYSA-N
• SMILES： OC1C=C2C(C=C(S2)C(OCC)=O)=CC=1

Additional information on Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate

Recent Advances in the Study of Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate (CAS: 1106537-69-2) and Its Applications in Chemical Biology and Medicine

Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate (CAS: 1106537-69-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a benzo[b]thiophene core with a hydroxyl group at the 6-position and an ethyl ester at the 2-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate derivatives as potent inhibitors of protein kinases involved in cancer progression. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's scaffold, resulting in derivatives with improved selectivity and efficacy against specific kinase targets. Notably, one derivative demonstrated nanomolar inhibitory activity against a key oncogenic kinase, suggesting its potential as a lead compound for further development.

In addition to its role in kinase inhibition, Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs could modulate the activity of inflammatory cytokines, such as TNF-α and IL-6, in vitro. The study proposed that the hydroxyl and ester functional groups play a critical role in binding to the active sites of inflammatory mediators, thereby reducing their activity. These findings open new avenues for the design of anti-inflammatory drugs with improved safety profiles.

The synthetic pathways for Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate have also been a focus of recent research. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot reaction strategy with high yield and purity. This advancement addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial and academic research.

Looking ahead, the versatility of Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate suggests its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary studies have indicated its ability to cross the blood-brain barrier, a desirable property for CNS-targeted therapies. Furthermore, its structural features make it a promising candidate for the development of antimicrobial agents, as highlighted in a 2023 review article in Current Topics in Medicinal Chemistry.

In conclusion, Ethyl 6-hydroxybenzo[b]thiophene-2-carboxylate (CAS: 1106537-69-2) represents a multifaceted compound with significant promise in chemical biology and medicine. Its applications in kinase inhibition, anti-inflammatory therapy, and beyond underscore its value as a scaffold for drug discovery. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.